Cas no 112898-18-7 (Boc-D-Asp(OcHx)-OH)

Boc-D-Asp(OcHx)-OH is a protected derivative of D-aspartic acid, featuring a tert-butoxycarbonyl (Boc) group at the N-terminus and a cyclohexyl ester (OcHx) at the side-chain carboxyl group. This compound is widely used in peptide synthesis, where the Boc group provides temporary amine protection, and the cyclohexyl ester offers enhanced stability under acidic conditions. The D-configuration makes it valuable for constructing non-natural peptides with tailored stereochemistry. Its orthogonal protection strategy allows selective deprotection, facilitating complex peptide assembly. The cyclohexyl ester also improves solubility in organic solvents, aiding in solid-phase and solution-phase synthesis. This reagent is particularly useful in medicinal chemistry and biochemical research.
Boc-D-Asp(OcHx)-OH structure
Boc-D-Asp(OcHx)-OH structure
Product Name:Boc-D-Asp(OcHx)-OH
CAS No:112898-18-7
MF:C15H25NO6
MW:315.362105131149
MDL:MFCD00060741
CID:62980
PubChem ID:57647293
Update Time:2025-06-28

Boc-D-Asp(OcHx)-OH Chemical and Physical Properties

Names and Identifiers

    • Boc-D-aspartic acid 4-cyslohexyl ester
    • N-tert-Butyloxycarbonyl-D-aspartic acid 4-cyslohexyl ester
    • Boc-D-Asp(OcHex)-OH
    • (R)-2-((tert-Butoxycarbonyl)amino)-4-(cyclohexyloxy)-4-oxobutanoic acid
    • BOC-D-ASP(OCHX)-OH
    • Boc-D-aspartic acid β-cyclohexyl ester
    • N-Alpha-t-Boc-D-aspartic beta-cyclohexyl ester
    • BOC-D-ASP(OCHEX)
    • BOC-D-ASPARTIC ACID 4-CYCLOHEXYL ESTER
    • BOC-D-ASPARTIC ACID(OCHEX)
    • N-T-BOC-D-ASPARTIC ACID B-CYCLOHEXYLESTE R
    • (Tert-Butoxy)Carbonyl D-Asp(OcHex)-OH
    • BOC-D-ASPARTIC ACID BETA-CYCLOHEXYL ESTER
    • 8974AC
    • N--t-Boc-D-aspartic -cyclohexyl ester
    • AK154818
    • AX8117942
    • 898B187
    • (2R)-2-[(tert-butoxyca
    • D81818
    • CS-W012039
    • AKOS015903655
    • (R)-2-(tert-butoxycarbonylamino)-4-(cyclohexyloxy)-4-oxobutanoic acid
    • A894512
    • (2R)-4-cyclohexyloxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoic acid
    • Boc-D-Asp(OcHx)-OH, >=98.0% (TLC)
    • AS-57123
    • J-002866
    • MFCD00060741
    • HY-W011323
    • 112898-18-7
    • (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(cyclohexyloxy)-4-oxobutanoic acid
    • (2R)-2-[(tert-butoxycarbonyl)amino]-4-(cyclohexyloxy)-4-oxobutanoic acid
    • Boc-D-Asp(OcHx)-OH
    • MDL: MFCD00060741
    • Inchi: 1S/C15H25NO6/c1-15(2,3)22-14(20)16-11(13(18)19)9-12(17)21-10-7-5-4-6-8-10/h10-11H,4-9H2,1-3H3,(H,16,20)(H,18,19)/t11-/m1/s1
    • InChI Key: NLPQIWFEEKQBBN-LLVKDONJSA-N
    • SMILES: O(C(C[C@H](C(=O)O)NC(=O)OC(C)(C)C)=O)C1CCCCC1

Computed Properties

  • Exact Mass: 315.16800
  • Monoisotopic Mass: 315.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1800
  • Melting Point: No data available
  • Boiling Point: 487.2±40.0 °C at 760 mmHg
  • Flash Point: 248.4±27.3 °C
  • Refractive Index: 1.498
  • PSA: 101.93000
  • LogP: 2.62120

Boc-D-Asp(OcHx)-OH Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on Boc-D-Asp(OcHx)-OH

Boc-D-Asp(OcHx)-OH: A Comprehensive Overview

Boc-D-Asp(OcHx)-OH, also known by its CAS registry number CAS No. 112898-18-7, is a significant compound in the field of organic chemistry and peptide synthesis. This compound has garnered attention due to its unique properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements related to Boc-D-Asp(OcHx)-OH, highlighting its significance in contemporary research.

The chemical structure of Boc-D-Asp(OcHx)-OH is a derivative of aspartic acid, a naturally occurring amino acid. The "Boc" prefix denotes the presence of a tert-butoxycarbonyl group, which is commonly used as a protecting group in peptide synthesis. The "D" in the name signifies that this compound is the dextrorotatory enantiomer of aspartic acid. The "(OcHx)" part indicates the presence of a specific substituent, which contributes to the compound's unique reactivity and functionality.

Recent studies have explored the role of Boc-D-Asp(OcHx)-OH in peptide synthesis and drug discovery. Researchers have utilized this compound to synthesize bioactive peptides with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptides incorporating Boc-D-Asp(OcHx)-OH exhibit potent anti-inflammatory properties, making them promising candidates for treating inflammatory diseases.

In addition to its role in peptide synthesis, Boc-D-Asp(OcHx)-OH has been employed in the development of novel materials for drug delivery systems. Scientists have investigated its ability to form self-assembling nanostructures, which can encapsulate drugs and deliver them to specific targets within the body. This application has significant implications for improving drug efficacy and reducing side effects.

The synthesis of Boc-D-Asp(OcHx)-OH involves a multi-step process that combines traditional organic chemistry techniques with modern synthetic methods. The key steps include the protection of the amino group using a Boc group, followed by selective oxidation and functionalization of the side chain. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce enantiomerically pure samples of this compound with high efficiency.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of compounds like Boc-D-Asp(OcHx)-OH. Researchers have conducted biodegradation studies to assess how this compound interacts with microbial communities and breaks down under various environmental conditions. These studies are crucial for ensuring that compounds derived from such chemicals do not pose long-term risks to ecosystems.

In conclusion, Boc-D-Asp(OcHx)-OH, or CAS No. 112898-18-7, is a versatile compound with diverse applications in organic chemistry, peptide synthesis, and drug development. Its unique structural features and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.

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